Cas no 35846-22-1 (Phenol, 4,4'-(1-methylethylidene)bis[2,6-dichloro-, diacetate)

• Product Name: Phenol, 4,4'-(1-methylethylidene)bis[2,6-dichloro-, diacetate
• CAS No: 35846-22-1
• MF: C₁₉H₂₀Cl₄O₆
• MW: 486.170502662659
• CID: 291622
• PubChem ID: 71359679
• Update Time: 2025-04-19

Phenol, 4,4'-(1-methylethylidene)bis[2,6-dichloro-, diacetate Chemical and Physical Properties

Names and Identifiers

• acetic acid,2,6-dichloro-4-[2-(3,5-dichloro-4-hydroxyphenyl)propan-2-yl]phenol
• DTXSID60783524
• 35846-22-1
• Acetic acid--4,4'-(propane-2,2-diyl)bis(2,6-dichlorophenol) (2/1)
• Phenol, 4,4'-(1-methylethylidene)bis[2,6-dichloro-, diacetate

• Inchi： 1S/C15H12Cl4O2.2C2H4O2/c1-15(2,7-3-9(16)13(20)10(17)4-7)8-5-11(18)14(21)12(19)6-8;2*1-2(3)4/h3-6,20-21H,1-2H3;2*1H3,(H,3,4)
• InChI Key： XGYYMUQSZQZYSX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C)(C)C1C=C(C(=C(C=1)Cl)O)Cl)Cl)O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 485.998449g/mol
• Monoisotopic Mass: 484.001399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų